5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H18BrNO3
• Molecular Weight: 388.3 g/mol
• IUPAC Name: 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methylindol-2-one
• InChI: InChI=1S/C19H18BrNO3/c1-3-12-4-6-13(7-5-12)17(22)11-19(24)15-10-14(20)8-9-16(15)21(2)18(19)23/h4-10,24H,3,11H2,1-2H3
• InChI Key: MUOARXKGNPUCAI-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Br)N(C2=O)C)O

Description

5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the class of indolinones. It has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Inhibition of these enzymes leads to a decrease in inflammation and an increase in apoptosis in cancer cells.
Biochemical and Physiological Effects
5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in animal models of inflammation. It has also been shown to increase the production of reactive oxygen species (ROS) in cancer cells, leading to apoptosis.

Advantages and Limitations for Lab Experiments

5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. It is readily available and can be synthesized using simple chemical reactions. It has also been shown to have low toxicity in animal models. However, one limitation of using this compound in lab experiments is its poor solubility in aqueous solutions, which can make it difficult to administer to cells or animals.

Future Directions

There are several future directions for the study of 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its anticancer properties and potential use as a chemotherapeutic agent. Another direction is to investigate its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and to develop more effective formulations for its administration.

Synthesis Methods

The synthesis of 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one involves several steps. The first step involves the reaction of 4-ethylbenzaldehyde with ethyl acetoacetate in the presence of a base to form 4-ethyl-2-oxobutanoic acid ethyl ester. The second step involves the reaction of the ethyl ester with 2-bromoacetophenone in the presence of a base to form 5-bromo-3-(2-bromoacetyl)-4-ethylphenol. The third step involves the reaction of the 5-bromo-3-(2-bromoacetyl)-4-ethylphenol with methylamine in the presence of a base to form 5-bromo-3-(2-methylaminoethyl)-4-ethylphenol. The final step involves the reaction of 5-bromo-3-(2-methylaminoethyl)-4-ethylphenol with isatin in the presence of a base to form 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one has shown potential therapeutic applications in various diseases. It has been studied for its anticancer properties and has been shown to induce apoptosis in cancer cells. It has also been studied for its anti-inflammatory properties and has been shown to reduce inflammation in various animal models. Additionally, it has been studied for its neuroprotective properties and has been shown to protect against neuronal damage in animal models of neurodegenerative diseases.